Cas no 4440-16-8 ((furan-2-ylmethylidene)propanedioic acid)

• Product Name: (furan-2-ylmethylidene)propanedioic acid
• CAS No: 4440-16-8
• MF: C₈H₆O₅
• MW: 182.130242824554
• CID: 929471
• PubChem ID: 234852
• Update Time: 2025-04-19

(furan-2-ylmethylidene)propanedioic acid Chemical and Physical Properties

Names and Identifiers

• (furan-2-ylmethylidene)propanedioic acid
• 2-(furan-2-ylmethylidene)propanedioic acid
• 2-(2-furylmethylene)malonic acid
• 2-(furan-2-ylmethylene)malonic acid
• AC1L5T3Q
• AC1Q5R9H
• AC1Q71LV
• CTK4I8170
• furfurylidene-malonic acid
• Furfuryliden-malonsaeure
• Malonic acid, furfurylidene-
• ST090241
• SureCN3196199
• NSC35571
• Propanedioic acid, (2-furanylmethylene)-
• NSC-35571
• furfurylidenemalonic acid
• AKOS000524122
• DTXSID50284095
• SCHEMBL3196199
• 4440-16-8

• Inchi： 1S/C8H6O5/c9-7(10)6(8(11)12)4-5-2-1-3-13-5/h1-4H,(H,9,10)(H,11,12)
• InChI Key： GTAKBAZBOLLVFR-UHFFFAOYSA-N
• SMILES： O1C=CC=C1/C=C(\C(=O)O)/C(=O)O

Computed Properties

• Exact Mass: 182.02148
• Monoisotopic Mass: 182.02152329g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 87.7Ų

Experimental Properties

• PSA: 87.74